2-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide

• IUPAC Name: 2-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide
• InChI: InChI=1S/C11H14N4O2/c1-2-7(12)10(16)13-6-3-4-8-9(5-6)15-11(17)14-8/h3-5,7H,2,12H2,1H3,(H,13,16)(H2,14,15,17)
• InChI Key: HAHLSDPQPNTJGA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC2=C(C=C1)NC(=O)N2)N
• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol

Description

2-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound is also known as BIBX 1382 and is a selective antagonist of the epidermal growth factor receptor (EGFR).

Mechanism of Action

The mechanism of action of 2-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide involves its binding to the EGFR, which is a transmembrane receptor that is involved in various cellular processes, including cell proliferation and differentiation. This compound inhibits the activation of the EGFR, which results in the inhibition of downstream signaling pathways that are involved in cell growth and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide have been extensively studied. This compound has been shown to inhibit the proliferation and migration of cancer cells, which makes it a potential therapeutic agent for cancer treatment. It has also been shown to induce apoptosis, which is a form of programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the growth of blood vessels, which is a process known as angiogenesis and is involved in tumor growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide in lab experiments is its high selectivity for the EGFR. This compound does not affect other receptors, which makes it a valuable tool for studying the role of the EGFR in various cellular processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 2-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide. One potential direction is the development of new analogs of this compound that have improved solubility and potency. Another potential direction is the study of the effects of this compound on other signaling pathways that are involved in cancer development and progression. Additionally, the use of this compound in combination with other therapeutic agents may be explored as a potential treatment strategy for cancer.

Synthesis Methods

The synthesis of 2-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide involves the reaction of 2-aminobenzimidazole with butyric anhydride in the presence of a catalyst. The resulting product is then purified using various chromatographic techniques.

Scientific Research Applications

2-amino-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the growth of various cancer cell lines, including lung, breast, and colon cancer cells. This compound has also been shown to inhibit the proliferation of human glioblastoma cells.